Cas no 2172549-51-6 (5-(aminomethyl)-3-ethyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione)

• Product Name: 5-(aminomethyl)-3-ethyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione
• CAS No: 2172549-51-6
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 6162081
• PubChem ID: 165599325
• Update Time: 2025-10-29

5-(aminomethyl)-3-ethyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-3-ethyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione
• 2172549-51-6
• EN300-1618285

• Inchi： 1S/C12H20N2O2/c1-4-12(5-8(2)3)10(15)9(6-13)7-14-11(12)16/h7-8H,4-6,13H2,1-3H3,(H,14,16)
• InChI Key： OPPOBKOOWWSMGV-UHFFFAOYSA-N
• SMILES： O=C1C(CN)=CNC(C1(CC)CC(C)C)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.2Ų

Additional information on 5-(aminomethyl)-3-ethyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione

Introduction to 5-(aminomethyl)-3-ethyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2172549-51-6)

5-(aminomethyl)-3-ethyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2172549-51-6, has garnered attention due to its structural uniqueness and its potential role in the development of novel therapeutic agents. The molecule consists of a tetrahydropyridine core substituted with various functional groups, including an aminomethyl group, an ethyl group at the 3-position, and a 2-methylpropyl group at the same position. These substituents contribute to the compound's reactivity and make it a promising candidate for further investigation in medicinal chemistry.

The synthesis of 5-(aminomethyl)-3-ethyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The presence of the tetrahydropyridine ring suggests that this compound may exhibit properties similar to other tetrahydropyridine derivatives, which are known for their pharmacological activity. Specifically, the aminomethyl group introduces a nucleophilic center that can participate in various chemical transformations, while the ethyl and 2-methylpropyl groups contribute to steric hindrance and influence the compound's overall shape and interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies on 5-(aminomethyl)-3-ethyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione have suggested potential interactions with enzymes and receptors involved in pain signaling pathways. This aligns with ongoing research efforts aimed at developing new analgesics with improved efficacy and reduced side effects. The compound's structural features make it a valuable scaffold for designing molecules that can modulate neurotransmitter release or receptor activity.

In addition to its potential in pain management, 5-(aminomethyl)-3-ethyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione may also have applications in treating neurological disorders. The tetrahydropyridine core is a common motif in drugs targeting central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier efficiently. The presence of polar functional groups such as the aminomethyl group enhances solubility and bioavailability, which are critical factors for CNS drug development. Current research is exploring how modifications at different positions of this molecule can optimize its pharmacokinetic properties while maintaining or enhancing therapeutic effects.

The synthesis of derivatives of 5-(aminomethyl)-3-ethyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione is an active area of investigation. Researchers are experimenting with various substituents to modify its pharmacological profile. For instance, replacing the ethyl or 2-methylpropyl groups with other alkyl or aryl groups could alter binding affinities and selectivity for specific biological targets. Such modifications are crucial for developing drugs with tailored properties that minimize off-target effects and improve patient outcomes.

Another exciting aspect of this compound is its potential as a precursor for more complex molecules. The tetrahydropyridine-2,4-dione moiety is a versatile building block that can be further functionalized through reactions such as condensation or reduction. These transformations can lead to novel heterocyclic compounds with unique biological activities. For example, incorporating additional nitrogen atoms into the structure might enhance interactions with specific enzymes or receptors involved in metabolic pathways. Such explorations are part of broader efforts to discover new therapeutic agents based on natural product-inspired scaffolds.

The chemical reactivity of 5-(aminomethyl)-3-ethyl-3-(2-methylpropyl)-1,2,3,4-tetrahydropyridine-2,4-dione has been studied in detail by several research groups. The aminomethyl group is particularly noteworthy because it can participate in both nucleophilic substitution reactions and coordination chemistry. This dual functionality makes it an excellent site for derivatization using various reagents such as halogenated compounds or metal complexes. Such studies not only provide insights into synthetic strategies but also highlight the compound's potential as a ligand in coordination chemistry applications.

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